Cas no 1049574-24-4 (N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide is a synthetic organic compound featuring a cyclopentane core substituted with a thiophene moiety and an N-(4-methoxyphenyl)carboxamide group. This structure confers potential utility in medicinal chemistry and materials science due to its hybrid aromatic-heterocyclic framework. The thiophene ring enhances electronic properties, while the methoxyphenyl group may influence solubility and binding interactions. The cyclopentane scaffold offers conformational rigidity, which can be advantageous in designing bioactive molecules or functional materials. This compound may serve as an intermediate in synthesizing more complex derivatives for pharmaceutical or optoelectronic applications. Its well-defined structure allows for precise modifications to tailor physicochemical properties.

N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide structure

1049574-24-4 structure

Product Name:N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

CAS No:1049574-24-4

MF:C₁₇H₁₉NO₂S

MW:301.40326333046

CID:5954451

PubChem ID:42435301

Update Time:2025-05-19

N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
- N-(4-methoxyphenyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
- VU0641440-1
- AKOS024506119
- SR-01000922140
- SR-01000922140-1
- F5310-0013
- 1049574-24-4
- N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
- Inchi： 1S/C17H19NO2S/c1-20-14-8-6-13(7-9-14)18-16(19)17(10-2-3-11-17)15-5-4-12-21-15/h4-9,12H,2-3,10-11H2,1H3,(H,18,19)
- InChI Key： HZEBCQQMFHBCEN-UHFFFAOYSA-N
- SMILES： C1(C2SC=CC=2)(C(NC2=CC=C(OC)C=C2)=O)CCCC1

Computed Properties

Exact Mass: 301.11365002g/mol
Monoisotopic Mass: 301.11365002g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 360
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 66.6Å²

N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5310-0013-2μmol	N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1049574-24-4	2μmol	$85.5	2023-09-10
Life Chemicals	F5310-0013-5μmol	N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1049574-24-4	5μmol	$94.5	2023-09-10
Life Chemicals	F5310-0013-10μmol	N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1049574-24-4	10μmol	$103.5	2023-09-10
Life Chemicals	F5310-0013-20μmol	N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1049574-24-4	20μmol	$118.5	2023-09-10
Life Chemicals	F5310-0013-1mg	N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1049574-24-4	1mg	$81.0	2023-09-10
Life Chemicals	F5310-0013-2mg	N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1049574-24-4	2mg	$88.5	2023-09-10
Life Chemicals	F5310-0013-3mg	N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1049574-24-4	3mg	$94.5	2023-09-10
Life Chemicals	F5310-0013-4mg	N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1049574-24-4	4mg	$99.0	2023-09-10
Life Chemicals	F5310-0013-5mg	N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1049574-24-4	5mg	$103.5	2023-09-10
Life Chemicals	F5310-0013-10mg	N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide	1049574-24-4	10mg	$118.5	2023-09-10

N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis
2. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
3. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Comprehensive Analysis of N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049574-24-4)

The compound N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049574-24-4) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a cyclopentane core, thiophene ring, and methoxyphenyl group, make it a versatile candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, which aligns with current trends in drug discovery and medicinal chemistry.

In recent years, the demand for novel heterocyclic compounds like N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's thiophene moiety is especially noteworthy, as thiophene derivatives are widely explored for their electronic properties and pharmacological activities. Such characteristics make it relevant to trending topics like organic electronics and targeted therapy, which are frequently searched in academic and industrial databases.

The synthesis of CAS No. 1049574-24-4 typically involves multi-step organic reactions, including cyclization and amide coupling, which are central to modern organic synthesis methodologies. Its carboxamide group enhances its stability and bioavailability, making it a promising candidate for further structure-activity relationship (SAR) studies. These aspects are often queried by researchers looking for lead optimization strategies or molecular design insights.

From an industrial perspective, N-(4-methoxyphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide is also explored for its potential in material science applications. Its aromatic and aliphatic hybrid structure could contribute to the development of advanced polymers or conductive materials, aligning with the growing interest in sustainable materials and green chemistry. These keywords are highly searched in the context of renewable resources and eco-friendly innovations.

In summary, CAS No. 1049574-24-4 represents a compelling case study in interdisciplinary research, bridging pharmaceuticals, materials science, and chemical biology. Its structural complexity and functional diversity make it a valuable subject for ongoing investigations, particularly in areas like drug delivery systems and functional materials. As the scientific community continues to explore its properties, this compound is likely to remain a focal point in cutting-edge research.